5-Hydroxy-2,4-dimethylbenzoic acid

• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol
• IUPAC Name: 5-hydroxy-2,4-dimethylbenzoic acid
• InChI: InChI=1S/C9H10O3/c1-5-3-6(2)8(10)4-7(5)9(11)12/h3-4,10H,1-2H3,(H,11,12)
• InChI Key: USURWULBDIUJLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)O)O)C

Description

5-Hydroxy-2,4-dimethylbenzoic acid is a substituted benzoic acid derivative featuring a hydroxyl group at the 5-position and methyl groups at the 2- and 4-positions. This compound belongs to the broader class of hydroxybenzoic acids, which are widely studied for their diverse chemical properties and applications in pharmaceuticals, agrochemicals, and materials science.

Comparison with Similar Compounds

Substituent Position and Acidity

The position and type of substituents significantly impact physicochemical properties:

Compound	Substituents	pKa (Estimated)	Key Properties	Reference
5-Hydroxy-2,4-dimethylbenzoic acid	-OH (5), -CH₃ (2,4)	~2.8–3.2*	Enhanced acidity due to -OH; steric hindrance from -CH₃ groups	Inferred
4-Hydroxybenzoic acid	-OH (4)	4.5	Lower acidity due to para -OH; used in preservatives
2-Hydroxy-5-methylbenzoic acid	-OH (2), -CH₃ (5)	~2.9	Ortho -OH increases acidity; methyl group reduces solubility
5-Bromo-2,4-dimethylbenzoic acid	-Br (5), -CH₃ (2,4)	~2.5–2.9*	Electron-withdrawing Br increases acidity; industrial applications

*Estimated based on substituent effects.

Key Findings :

• The hydroxyl group at the 5-position in 5-Hydroxy-2,4-dimethylbenzoic acid lowers the pKa compared to 4-Hydroxybenzoic acid due to proximity to the carboxylic acid group.
• Bromine substitution (as in 5-Bromo-2,4-dimethylbenzoic acid) further enhances acidity compared to the hydroxyl analog .

Solubility and Stability

• Hydroxy vs. Methoxy : The hydroxyl group in 5-Hydroxy-2,4-dimethylbenzoic acid improves water solubility compared to methoxy analogs but reduces stability under acidic conditions.
• Thermal Stability: Zirconia-supported catalysts (as in ) enhance stability in furanone derivatives, suggesting that similar supports could optimize reactions involving benzoic acid analogs.